Cas no 899947-89-8 (N-(2-methoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-methoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899947-89-8
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 5489292
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2-methoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H20N2O3/c1-15-7-5-8-16(13-15)14-23-12-6-9-17(21(23)25)20(24)22-18-10-3-4-11-19(18)26-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key： NLTBZUUIAUOMBQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC=CC=C1OC)=O

Additional information on N-(2-methoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(2-Methoxyphenyl)-1-(3-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-1-(3-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide, identified by the CAS Registry Number 899947-89-8, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of pyridone derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a dihydropyridine ring system, which is a common feature in many bioactive compounds, particularly those with cardiovascular applications.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that modifications to the dihydropyridine core can significantly enhance bioavailability and potency. In the case of N-(2-Methoxyphenyl)-1-(3-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide, the substitution patterns at the phenyl groups and the carboxamide moiety suggest potential for modulating pharmacokinetic properties and target specificity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyridine skeleton. This is often achieved through cyclization reactions involving α,β-unsaturated carbonyl compounds. Subsequent steps involve functional group transformations to introduce the methoxy and methyl substituents on the aromatic rings. The final step involves amide bond formation to yield the carboxamide derivative. These synthetic strategies are well-documented in organic chemistry literature and have been optimized for scalability and efficiency.

From a pharmacological perspective, N-(2-Methoxyphenyl)-1-(3-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide has shown promise in preclinical models. Studies conducted by researchers at the University of California have indicated that this compound exhibits selective inhibition of certain kinases involved in inflammatory pathways. This activity suggests potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, this compound has also been explored for its potential as a building block in medicinal chemistry. The dihydropyridine ring system is known for its ability to act as a scaffold for further functionalization. By modifying substituents on this core structure, chemists can generate a library of compounds with diverse biological activities. For example, variations in the methoxy and methyl groups can influence solubility, permeability, and binding affinity to target proteins.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that N-(2-Methoxyphenyl)-1-(3-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide exhibits favorable interactions with key residues in its target protein binding site. These findings have provided valuable insights into its mechanism of action and have guided further optimization efforts.

Moreover, green chemistry principles have been applied to the synthesis of this compound, reducing environmental impact while maintaining high yields. Techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process. These methods not only improve efficiency but also align with current trends toward sustainable chemical manufacturing.

In conclusion, N-(2-Methoxyphenyl)-1-(3-Methylphenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No: 899947-89-) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, combined with promising biological activity profiles, position it as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.